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Compound of Interest

Compound Name: Ammonium lauryl ether sulfate

Cat. No.: B020673 Get Quote

Ammonium Lauryl Ether Sulfate (ALES) is a common surfactant found in a variety of

laboratory applications. As with all chemicals, proper disposal is crucial to ensure the safety of

laboratory personnel and to prevent environmental contamination. This guide provides detailed

procedures for the safe handling and disposal of ALES waste.

Immediate Safety and Logistical Information
Before handling Ammonium Lauryl Ether Sulfate waste, it is imperative to consult the Safety

Data Sheet (SDS) and be aware of the associated hazards. ALES is known to be harmful to

aquatic life.[1] Always wear appropriate Personal Protective Equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat.

Key Safety Precautions:

Avoid direct contact with skin and eyes.[2][3][4]

Do not ingest.[4][5]

Prevent the release of ALES into the environment, as it is harmful to aquatic life.[1]

Do not dispose of ALES down the drain or into the sanitary sewer system.[5][6]

Handle uncleaned containers as you would the product itself.[1]
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Disposal Procedures
The primary method for disposing of ALES waste is to treat it as chemical waste and have it

managed by a licensed hazardous waste disposal service.

Step-by-Step Disposal Protocol:

Waste Collection:

Designate a specific, clearly labeled, and sealed container for ALES waste.[6][7] Plastic

drums or bins are suitable for this purpose.[6]

Do not mix ALES waste with other chemical waste streams to avoid potential reactions.[1]

[6]

Storage:

Store the waste container in a designated and well-ventilated satellite accumulation area.

[8]

Keep the container tightly closed when not in use.[1][2]

Ensure the storage area is away from heat sources and incompatible materials, such as

strong oxidizing agents.[5]

Spill Management:

In the event of a small spill, absorb the liquid with an inert, non-combustible material like

sand, earth, or vermiculite.[2][5]

For larger spills, dike the area to contain the spill for later disposal.[2]

Carefully collect the absorbed material and place it into the designated ALES waste

container.[2][5]

Clean the spill area with water and dispose of the cleaning materials as contaminated

waste.[5]
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Final Disposal:

Arrange for the collection of the ALES waste container by your institution's licensed

hazardous waste disposal service.

All disposal activities must be in accordance with local, state, and federal regulations.[1][4]

[6]

Quantitative Data Summary
The Safety Data Sheets for Ammonium Lauryl Ether Sulfate do not typically provide specific

quantitative limits for disposal, as the primary directive is to avoid environmental release and to

dispose of it as regulated chemical waste. The toxicity data provides a general understanding

of its potential environmental impact.

Parameter Value Species

Oral LD50 (Rabbit) >2000 mg/kg Rabbit

ipr-mus LD50 400 mg/kg Mouse

This data is for Ammonium Lauryl Sulfate, a closely related compound, and is provided for

informational purposes.[5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Ammonium Lauryl Ether Sulfate in a laboratory setting.
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Start: ALES Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is there a spill?

Contain spill with inert absorbent material

Yes

Collect liquid ALES waste in a labeled, sealed container

No

Collect absorbed material into waste container

Clean spill area and dispose of cleaning materials as waste

Store in designated Satellite Accumulation Area

Arrange for pickup by licensed hazardous waste disposal service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ammonium Lauryl Ether Sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b020673?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/sigald/a4915
http://www.trade-chem.com/products/MSDS/ammonium%20lauryl%20ether%20sulfate-AESA.pdf
https://www.chemicalbook.com/msds/ammonium-lauryl-sulfate.pdf
http://chemicalds.com/wp-content/uploads/2018/03/CDSAmmonium-Lauryl-Sulfate-28-30-SDS-00257.pdf
https://mubychem.com/ammoniumlaurylethersulfatemanufacturers.html
https://yeserchem.com/wp-content/uploads/2023/02/MSDS-Yeser%C2%AE-AESA-70-Rev..pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Ala_Ala_OMe_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b020673#ammonium-lauryl-ether-sulfate-proper-disposal-procedures
https://www.benchchem.com/product/b020673#ammonium-lauryl-ether-sulfate-proper-disposal-procedures
https://www.benchchem.com/product/b020673#ammonium-lauryl-ether-sulfate-proper-disposal-procedures
https://www.benchchem.com/product/b020673#ammonium-lauryl-ether-sulfate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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